Cas no 1017397-12-4 (1-amino-2-(4-ethylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-ethylphenyl)propan-2-ol
• CAS No: 1017397-12-4
• MF: C₁₁H₁₇NO
• MW: 179.26
• MDL: MFCD09901578
• CID: 4772521
• PubChem ID: 24271631
• Update Time: 2025-06-12

1-amino-2-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-ethylphenyl)propan-2-ol

• MDL： MFCD09901578
• Inchi： 1S/C11H17NO/c1-3-9-4-6-10(7-5-9)11(2,13)8-12/h4-7,13H,3,8,12H2,1-2H3
• InChI Key： DLKWKERRELEJIU-UHFFFAOYSA-N
• SMILES： C(C)C1C=CC(C(CN)(C)O)=CC=1

Additional information on 1-amino-2-(4-ethylphenyl)propan-2-ol

Research Brief on 1-amino-2-(4-ethylphenyl)propan-2-ol (CAS: 1017397-12-4): Recent Advances and Applications

The compound 1-amino-2-(4-ethylphenyl)propan-2-ol (CAS: 1017397-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug development. The compound's unique structural features, including the presence of an amino group and an ethylphenyl moiety, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 1-amino-2-(4-ethylphenyl)propan-2-ol, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been evaluated, with promising results indicating its suitability for oral administration.

Pharmacological investigations have revealed that 1-amino-2-(4-ethylphenyl)propan-2-ol exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. A recent in vitro study demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting possible applications in neuropsychiatric disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In the context of drug development, 1-amino-2-(4-ethylphenyl)propan-2-ol has been explored as a precursor for the synthesis of more complex molecules. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its use in the design of novel kinase inhibitors, which show promise in targeting cancer-related pathways. The compound's versatility as a building block underscores its value in medicinal chemistry.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into viable therapeutic options.

In conclusion, 1-amino-2-(4-ethylphenyl)propan-2-ol (CAS: 1017397-12-4) represents a promising area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, pharmacological potential, and applicability in drug design make it a compound of significant interest. Continued investigation into its properties and applications will likely yield valuable insights for the development of new therapeutics.